Cas no 1797303-61-7 (3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide)

• Product Name: 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide
• CAS No: 1797303-61-7
• MF: C₁₂H₁₈N₂O₅S₂
• MW: 334.411720752716
• CID: 5371911
• Update Time: 2025-07-02

3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)sulfonyl-N,N-dimethylazetidine-1-sulfonamide
• 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide

• Inchi： 1S/C12H18N2O5S2/c1-13(2)21(17,18)14-8-12(9-14)20(15,16)11-6-4-10(19-3)5-7-11/h4-7,12H,8-9H2,1-3H3
• InChI Key： AYVMKLNAFBCSPZ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1

Additional information on 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide

Professional Introduction to 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide (CAS No. 1797303-61-7)

3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1797303-61-7, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide incorporates a combination of functional groups that make it a versatile candidate for various chemical modifications. The presence of a sulfonyl group attached to a benzene ring with a methoxy substituent, along with an azetidine core and dimethylamino groups, contributes to its complex reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those containing azetidine scaffolds. Azetidine derivatives have shown promise in various therapeutic areas due to their ability to mimic natural bioactive molecules and interact with specific enzymes and receptors. The introduction of sulfonyl and sulfonamide groups further enhances the pharmacological profile of these compounds by improving their solubility, metabolic stability, and binding affinity.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional moieties to optimize their biological activity. The compound 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide exemplifies this approach, as its structure allows for multiple points of interaction with biological targets. This characteristic makes it a valuable scaffold for developing novel therapeutic agents.

One of the most intriguing aspects of 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide is its potential as a lead compound for drug discovery. The combination of its structural features and reported biological activities suggests that it may have applications in treating various diseases. For instance, studies have indicated that sulfonyl-containing compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The azetidine ring further contributes to its potential by providing a rigid framework that can be optimized for better binding to biological targets.

The synthesis of 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the azetidine core, followed by functionalization with the sulfonyl group and dimethylamino substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular structure.

In terms of biological evaluation, preliminary studies on 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide have shown promising results in vitro. These studies have focused on assessing its interaction with various enzymes and receptors relevant to human health. For example, researchers have investigated its potential as an inhibitor of certain kinases and other enzymes involved in signal transduction pathways. Such interactions are crucial for understanding its mechanism of action and identifying potential therapeutic applications.

The compound's structural features also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying specific functional groups, scientists can fine-tune the molecule's solubility, bioavailability, and target specificity. This flexibility is essential for developing effective drugs that can be safely administered to patients.

The role of computational chemistry and molecular modeling in the study of 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide cannot be overstated. These tools allow researchers to predict the compound's behavior in different environments and optimize its design for better biological activity. By simulating interactions between the molecule and biological targets, scientists can gain valuable insights into its potential therapeutic effects.

In conclusion, 3-(4-methoxybenzenesulfonyl)-N,N-dimethylazetidine-1-sulfonamide (CAS No. 1797303-61-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to advance, we can expect further insights into its pharmacological properties and applications in medicine.